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A comparative analysis of cerium-doped indium oxide (Ce-In₂O₃) and undoped indium oxide

(In₂O₃) reveals that the introduction of cerium as a dopant significantly enhances the gas

sensing properties of indium oxide. This improvement is attributed to the creation of a higher

density of oxygen vacancies and lattice defects, which serve as active sites for gas adsorption

and interaction.

Researchers and professionals in sensor technology will find that cerium doping leads to

superior sensitivity, selectivity, and often faster response and recovery times in the detection of

various gases, particularly volatile organic compounds (VOCs) like ethanol and acetone. The

optimal concentration of the cerium dopant is a critical factor in maximizing sensor

performance, with studies frequently citing an ideal doping level of around 3 atomic percent.

Enhanced Performance Metrics with Cerium Doping
The primary advantage of doping indium oxide with cerium lies in the significant improvement

of its gas sensing capabilities. The presence of Ce ions in the In₂O₃ lattice creates more

oxygen vacancies and defects, which are crucial for the sensing mechanism. These vacancies

act as adsorption sites for oxygen molecules from the atmosphere, which then form ionosorbed

oxygen species (O⁻, O²⁻, O₂⁻) by capturing electrons from the conduction band of the n-type

semiconductor, leading to a high-resistance state. When a reducing gas is introduced, it reacts

with these oxygen species, releasing the trapped electrons back to the conduction band and
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causing a measurable decrease in resistance. The higher the number of active sites, the more

pronounced this change in resistance, resulting in a higher sensor response.

Experimental data consistently demonstrates that Ce-doped In₂O₃ sensors exhibit a more

substantial response to target gases compared to their undoped counterparts. For instance,

3% Ce-doped In₂O₃ has shown a significantly higher response to 100 ppm of ethanol at an

optimal operating temperature of 375 K compared to pure In₂O₃.[1][2][3][4] Similarly, for

acetone detection, Ce-doped In₂O₃ sensors have demonstrated a high response of 50.58 to

100 ppm of acetone at 240°C.

Beyond enhanced sensitivity, cerium doping has also been shown to improve the response and

recovery times of indium oxide-based sensors. For example, a 20 wt% Ce-doped In₂O₃ sensor

exhibited a dramatically reduced recovery time of 45 seconds for acetone detection, compared

to 1129 seconds for the undoped sensor, while maintaining a fast response time of 6 seconds.

[5]

Comparative Gas Sensing Performance
The following tables summarize the quantitative data from various studies, highlighting the

superior performance of cerium-doped indium oxide over undoped indium oxide for gas

sensing applications.

Table 1: Comparison of Ethanol Sensing Performance

Material Target Gas
Concentrati
on (ppm)

Optimal
Operating
Temperatur
e (°C)

Gas
Response
(S)

Reference

Undoped

In₂O₃
Ethanol 100

375 K (102

°C)
Low [1]

3% Ce-doped

In₂O₃
Ethanol 100

375 K (102

°C)
4.8 [1][2][3][4]

3 mol% Ce-

doped In₂O₃
Ethanol Not Specified 330 °C Excellent
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Table 2: Comparison of Acetone Sensing Performance

Material
Target
Gas

Concent
ration
(ppm)

Optimal
Operati
ng
Temper
ature
(°C)

Respon
se Time
(s)

Recover
y Time
(s)

Gas
Respon
se (S)

Referen
ce

Undoped

In₂O₃
Acetone 2 300 6 1129 High [5]

20 wt%

Ce-

doped

In₂O₃

Acetone 2 300 6 45 5.8 [5]

3% Ce-

doped

In₂O₃

Acetone 100 240 - - 50.58 [6][7]

Experimental Protocols
Detailed methodologies for the synthesis of these materials and the subsequent gas sensing

measurements are crucial for reproducible research.

Synthesis of Cerium-Doped Indium Oxide
Two common methods for the synthesis of Ce-doped In₂O₃ nanoparticles are the hydrothermal

method and the combustion method.

1. Hydrothermal Synthesis:

Precursors: Indium nitrate (In(NO₃)₃·xH₂O) and cerium nitrate (Ce(NO₃)₃·6H₂O) are used as

the indium and cerium sources, respectively. Urea (CO(NH₂)₂) often serves as a precipitating

agent.

Procedure:
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Desired molar ratios of indium nitrate and cerium nitrate are dissolved in deionized water.

An appropriate amount of urea is added to the solution.

The mixture is stirred until a homogeneous solution is formed.

The solution is then transferred to a Teflon-lined stainless-steel autoclave.

The autoclave is sealed and heated in an oven at a specific temperature (e.g., 160-180°C)

for a set duration (e.g., 12-24 hours).

After the reaction, the autoclave is allowed to cool down to room temperature naturally.

The resulting precipitate is collected by centrifugation, washed several times with

deionized water and ethanol, and then dried in an oven (e.g., at 60-80°C).

Finally, the dried powder is calcined in a furnace at a high temperature (e.g., 500-700°C)

for a few hours to obtain the crystalline Ce-doped In₂O₃ nanoparticles.

2. Combustion Synthesis:

Precursors: Indium nitrate (In(NO₃)₃·xH₂O) and cerium nitrate (Ce(NO₃)₃·6H₂O) act as

oxidizers, while a fuel such as urea (CO(NH₂)₂) or glycine (C₂H₅NO₂) is used.

Procedure:

Stoichiometric amounts of the metal nitrates and the fuel are dissolved in a minimum

amount of deionized water in a crucible or a beaker.

The solution is stirred to ensure homogeneity.

The crucible is then introduced into a preheated muffle furnace.

The solution rapidly boils, undergoes dehydration, and then ignites, leading to a self-

sustaining combustion reaction that produces a voluminous, foamy powder.

The obtained powder is then typically ground to a fine consistency.
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Gas Sensing Measurement
Sensor Fabrication: The synthesized Ce-doped In₂O₃ powder is mixed with an organic

binder (e.g., terpineol) to form a paste. This paste is then screen-printed or drop-coated onto

an alumina substrate fitted with interdigitated electrodes (e.g., gold or platinum). The sensor

is then dried and annealed at a high temperature to remove the binder and ensure good

contact between the sensing material and the electrodes.

Measurement Setup: The fabricated sensor is placed in a sealed test chamber equipped with

a gas inlet and outlet, a heating element to control the operating temperature, and electrical

feedthroughs to measure the sensor's resistance.

Procedure:

The sensor is first stabilized in the test chamber by passing dry air over it at the desired

operating temperature until a stable baseline resistance (Ra) is achieved.

A known concentration of the target gas, balanced with air, is then introduced into the

chamber.

The resistance of the sensor in the presence of the target gas (Rg) is continuously

monitored until it reaches a stable value.

The gas response (S) is calculated as the ratio of the resistance in air to the resistance in

the target gas (S = Ra/Rg) for n-type semiconductors like In₂O₃.

The response time is defined as the time taken for the sensor to reach 90% of its final

response upon exposure to the target gas.

The recovery time is the time taken for the sensor's resistance to return to 90% of its initial

baseline value after the target gas is removed and the chamber is purged with air.

Gas Sensing Mechanism and the Role of Cerium
Doping
The enhanced gas sensing performance of cerium-doped indium oxide can be visualized

through the following workflow, which illustrates the key steps in the sensing process.
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Figure 1: Gas sensing mechanism of n-type semiconductor gas sensors and the role of cerium

doping.

In conclusion, the incorporation of cerium into the indium oxide lattice is a highly effective

strategy for developing superior gas sensing materials. The resulting Ce-doped In₂O₃ exhibits

enhanced sensitivity, selectivity, and faster response/recovery kinetics, making it a promising

candidate for the fabrication of high-performance gas sensors for a variety of applications,

including environmental monitoring, industrial safety, and medical diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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